5-Acetamino-4-fluoro-2-methyl-benzenethiol

• Molecular Formula: C9H10FNOS
• Molecular Weight: 199.25 g/mol
• IUPAC Name: N-(2-fluoro-4-methyl-5-sulfanylphenyl)acetamide
• InChI: InChI=1S/C9H10FNOS/c1-5-3-7(10)8(4-9(5)13)11-6(2)12/h3-4,13H,1-2H3,(H,11,12)
• InChI Key: DAFDIZAYPAPTTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S)NC(=O)C)F

Description

5-Acetamino-4-fluoro-2-methyl-benzenethiol is a useful research compound. Its molecular formula is C9H10FNOS and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Acetamino-4-fluoro-6-methyl-phenylsulfonylchloride (500 g, 1.89 mol) was dissolved in 2 L of acetic acid. Red phosphorus (100 g, 3.22 mmol) and iodine (10 g, 39 mmol) were added to the solution, and the mixture was refluxed for 3 hours. The acetic acid was removed under reduced pressure, water was added and the residue extracted with ethyl acetate. The organic phase was dried with sodium sulfate and concentrated under reduced pressure to give 5-acetamino-4-fluoro-2-methyl-benzenethiol as a crude intermediate (270 g, 72%).